SKI-I, Sphingosine Kinase Inhibitor
SKI-I, Sphingosine Kinase Inhibitor
Cell-permeable. SKI-I is a non-lipid pan-sphingosine kinase (SK) inhibitor that inhibits both SK1 and SK2 to suppress the production of pro-mitogenic sphingosine 1-phosphate (S1P) and promote cell death. Also induces autophagy.
Brand Name:
Vulcanchem
CAS No.:
306301-68-8
VCID:
VC0005805
InChI:
InChI=1S/C25H22N4O2/c30-24-12-11-17-6-3-4-8-20(17)21(24)15-26-29-25(31)23-14-22(27-28-23)19-10-9-16-5-1-2-7-18(16)13-19/h1-13,15,22-23,27-28,30H,14H2,(H,29,31)/b26-15+
SMILES:
C1C(NNC1C(=O)NN=CC2=C(C=CC3=CC=CC=C32)O)C4=CC5=CC=CC=C5C=C4
Molecular Formula:
C25H42N4O2
Molecular Weight:
430.637
SKI-I, Sphingosine Kinase Inhibitor
CAS No.: 306301-68-8
Cat. No.: VC0005805
Molecular Formula: C25H42N4O2
Molecular Weight: 430.637
* For research use only. Not for human or veterinary use.
Specification
| Description | Cell-permeable. SKI-I is a non-lipid pan-sphingosine kinase (SK) inhibitor that inhibits both SK1 and SK2 to suppress the production of pro-mitogenic sphingosine 1-phosphate (S1P) and promote cell death. Also induces autophagy. |
|---|---|
| CAS No. | 306301-68-8 |
| Molecular Formula | C25H42N4O2 |
| Molecular Weight | 430.637 |
| IUPAC Name | N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]-5-naphthalen-2-ylpyrazolidine-3-carboxamide |
| Standard InChI | InChI=1S/C25H22N4O2/c30-24-12-11-17-6-3-4-8-20(17)21(24)15-26-29-25(31)23-14-22(27-28-23)19-10-9-16-5-1-2-7-18(16)13-19/h1-13,15,22-23,27-28,30H,14H2,(H,29,31)/b26-15+ |
| Standard InChI Key | HLRQAJDWWZYGHO-YSMPRRRNSA-N |
| SMILES | C1C(NNC1C(=O)NN=CC2=C(C=CC3=CC=CC=C32)O)C4=CC5=CC=CC=C5C=C4 |
| Appearance | Pale yellow solidPurity:≥90% by NMR |
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